Ethyl 2-(4-oxo-1,4-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetate

• IUPAC Name: ethyl 2-(2-oxo-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8,11-tetraen-12-yl)acetate
• InChI: InChI=1S/C11H10N4O3S/c1-2-18-8(16)3-6-5-19-11-13-9-7(4-12-14-9)10(17)15(6)11/h4-5H,2-3H2,1H3,(H,12,14)
• InChI Key: ZXAGGRKRDIUPDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC2=NC3=C(C=NN3)C(=O)N12
• Molecular Formula: C11H10N4O3S
• Molecular Weight: 278.29 g/mol

Description

“Ethyl 2-(4-oxo-1,4-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetate” is a compound that belongs to the class of heterocyclic compounds known as thioxopyrimidines. These compounds are characterized by a pyrimidine ring system bearing an exocyclic sulfur atom. The compound is a key intermediate for the synthesis of polyfunctionally substituted heterocycles.

Synthesis Analysis

The synthesis of this compound involves various cyclization processes or domino reactions. For instance, one method involves the reaction of ethyl 4-aryl-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylates with α-bromo ketones.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidin-4-one moiety. This moiety is a bicyclic system that is still poorly represented in the literature.

Chemical Reactions Analysis

The chemical reactions involving this compound are predominantly found in patents, which mainly contain the synthesis methods of pyrazolo[3,4-d]thiazole or pyrazolo[3,4-d][1,4]thiazine derivatives. The reactions do not stop after the nucleophilic addition and subsequent cyclization into 2-thioxopyrimidine moiety, but proceed as a tandem nucleophilic addition – nucleophilic substitution followed by formation of thiopyrimidine and iminopyrimidine cycles.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[3,4-d]pyrimidines, have been studied for their anticancer activity as topoisomerase ii alpha inhibitors and inhibitors of an hh signalling cascade .

Mode of Action

Similar compounds have been found to inhibit key enzymes in cancer cell proliferation, such as topoisomerase ii alpha .

Biochemical Pathways

Similar compounds have been found to inhibit the hh signalling cascade, a pathway involved in cell growth and differentiation .

Result of Action

Similar compounds have shown potential anticancer activity by inhibiting key enzymes involved in cancer cell proliferation .

Advantages and Limitations for Lab Experiments

Ethyl 2-(4-oxo-1,4-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetate has several advantages and limitations for lab experiments. The compound is relatively easy to synthesize and has shown promising results in various in vitro and in vivo studies. However, the compound has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of ethyl 2-(4-oxo-1,4-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetate. One potential direction is the development of new derivatives of the compound that have improved solubility and bioavailability. Another direction is the study of the compound in combination with other drugs to enhance its therapeutic effects. Additionally, the compound could be studied further for its potential applications in the treatment of other diseases, such as Huntington's disease and multiple sclerosis.
In conclusion, this compound is a novel compound that has shown promising results in various studies. The compound has potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease, among others. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in medicine.

Synthesis Methods

Ethyl 2-(4-oxo-1,4-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetate can be synthesized using various methods, including the reaction of ethyl acetoacetate with 2-aminothiazole, followed by cyclization with hydrazine hydrate and oxidation with hydrogen peroxide. Another method involves the reaction of ethyl acetoacetate with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid hydrazide, followed by cyclization with phosphorous oxychloride and oxidation with hydrogen peroxide.

Scientific Research Applications

Ethyl 2-(4-oxo-1,4-dihydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetate has been studied extensively for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its antimicrobial and antifungal properties.

Biochemical Analysis

Biochemical Properties

Compounds with similar structures have been shown to interact with various enzymes and proteins . The nature of these interactions often involves the formation of hydrogen bonds and hydrophobic interactions, which can influence the function of these biomolecules .

Cellular Effects

Similar compounds have been shown to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .